Bis(4-methyl-1-piperazinylthiocarbonyl) disulfide
Overview
Description
Bis(4-methyl-1-piperazinylthiocarbonyl) disulfide is a chemical compound with the CAS number 20231-01-0 . It is used in laboratory chemicals and is not recommended for food, drug, pesticide, or biocidal product use .
Synthesis Analysis
The synthesis of Bis(4-methyl-1-piperazinylthiocarbonyl) disulfide involves the addition of an aqueous solution of potassium hydroxide to a stirred solution of starting materials in tetrahydrofuran (THF), followed by the addition of carbon disulfide into the mixture .Physical And Chemical Properties Analysis
Bis(4-methyl-1-piperazinylthiocarbonyl) disulfide has a molecular weight of 350.59 and a predicted density of 1.339±0.06 g/cm3 . Its melting point is 142-143 °C, and its predicted boiling point is 450.5±55.0 °C .Scientific Research Applications
1. Polymerization and Material Science
Research has shown that carbamoyl disulfides, such as bis(4-methyl-1-piperazinylthiocarbonyl) disulfide, possess distinctive properties in the field of polymer science. For instance, Popielarz and Clouet (1993) explored the synthesis and initiation/transfer properties of various carbamoyl disulfides, including bis(1-piperidinecarbonyl) disulfide and bis(4-(2-hydroxyethyl)piperazine-1-carbonyl) disulfide. They found these compounds to be poor initiators for free radical polymerization and transfer agents in the thermal polymerization of methyl methacrylate and styrene (Popielarz & Clouet, 1993). This highlights their potential application in creating specialized polymer materials.
2. Self-Healing Materials
Aromatic disulfide metathesis, a process involving compounds like bis(4-methyl-1-piperazinylthiocarbonyl) disulfide, has been employed in developing self-healing materials. Rekondo et al. (2014) utilized bis(4-aminophenyl) disulfide as a dynamic crosslinker in the creation of self-healing poly(urea-urethane) elastomers. These materials demonstrated significant healing efficiency at room temperature without external catalysts or interventions (Rekondo et al., 2014).
3. Radical Generation and Spectroscopy Studies
Bis(4-methyl-1-piperazinylthiocarbonyl) disulfide derivatives have been studied for their radical generation capabilities. Bennett, Sieper, and Tavs (1967) synthesized compounds like bis[2,2,6,6-tetramethylpiperidyl-(1)]disulfide and studied their dissociation into radicals, contributing to the understanding of electron spin resonance (ESR) spectra (Bennett, Sieper, & Tavs, 1967).
4. Rubber Vulcanization
In the field of rubber technology, bis(4-methyl-1-piperazinylthiocarbonyl) disulfide derivatives have shown promise. Alam et al. (2014) researched various thiuram disulfides, including Bis (N-phenyl piperazine) thiuram disulfide, in natural rubber vulcanization, observing synergism and improved aging resistance properties (Alam et al., 2014).
5. Chemical Synthesis and Stability
Research on bis(thiocarbonyl)disulfides, including bis(4-methyl-1-piperazinylthiocarbonyl) disulfide, has extended to their synthesis and stability. Weber, McLeary, and Sanderson (2006) presented a robust method for synthesizing bis(thiocarbonyl)disulfides, highlighting their stability and potential applications in various chemical syntheses (Weber, McLeary, & Sanderson, 2006).
properties
IUPAC Name |
(4-methylpiperazine-1-carbothioyl)sulfanyl 4-methylpiperazine-1-carbodithioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N4S4/c1-13-3-7-15(8-4-13)11(17)19-20-12(18)16-9-5-14(2)6-10-16/h3-10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOBDBFPYJXJEHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=S)SSC(=S)N2CCN(CC2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N4S4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90174082 |
Source
|
| Record name | Ewp 815 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90174082 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
350.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(4-methyl-1-piperazinylthiocarbonyl) disulfide | |
CAS RN |
20231-01-0 |
Source
|
| Record name | 1,1′-(Dithiodicarbonothioyl)bis[4-methylpiperazine] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20231-01-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ewp 815 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020231010 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ewp 815 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90174082 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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